6-Tert-butyl-4-methylnicotinonitrile
Cat. No. B8697557
M. Wt: 174.24 g/mol
InChI Key: AALSACTXRRHVGH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08168668B2
Procedure details
The title compound was synthesized according to the procedure described for the synthesis of 6-tert-butylnicotinonitrile starting from 4-methylnicotinonitrile (0.5 g, 4.23 mmol), pivalic acid (2.2 g, 21.1 mmol), AgNO3 (0.09 g, 0.55 mmol), (NH4)2S2O8 (1.25 g, 5.5 mmol) and 7.5 ml 10% H2SO4. Purified by normal phase chromatography using 95/5 to 90/10 heptane/ethyl acetate. (Yield: 578 mg, 78%). 1H NMR (400 MHz, CDCl3) δ ppm 1.36 (s, 9 H), 2.53 (s, 3 H), 7.28 (s, 1 H), 8.72 (s, 1 H).
[Compound]
Name
(NH4)2S2O8
Quantity
1.25 g
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_CXSMILES
|
[C:1]([C:5]1[CH:12]=[CH:11][C:8]([C:9]#[N:10])=[CH:7][N:6]=1)([CH3:4])([CH3:3])[CH3:2].[CH3:13]C1C(C#N)=CN=CC=1.C(O)(=O)C(C)(C)C.OS(O)(=O)=O>[N+]([O-])([O-])=O.[Ag+]>[C:1]([C:5]1[CH:12]=[C:11]([CH3:13])[C:8]([C:9]#[N:10])=[CH:7][N:6]=1)([CH3:4])([CH3:2])[CH3:3] |f:4.5|
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Inputs
Step One
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(C)(C)C1=NC=C(C#N)C=C1
|
|
Name
|
|
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Quantity
|
0.5 g
|
|
Type
|
reactant
|
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Smiles
|
CC1=CC=NC=C1C#N
|
|
Name
|
|
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Quantity
|
2.2 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C(C)(C)C)(=O)O
|
[Compound]
|
Name
|
(NH4)2S2O8
|
|
Quantity
|
1.25 g
|
|
Type
|
reactant
|
|
Smiles
|
|
|
Name
|
|
|
Quantity
|
7.5 mL
|
|
Type
|
reactant
|
|
Smiles
|
OS(=O)(=O)O
|
|
Name
|
|
|
Quantity
|
0.09 g
|
|
Type
|
catalyst
|
|
Smiles
|
[N+](=O)([O-])[O-].[Ag+]
|
Conditions
Other
|
Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
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CUSTOM
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|
Details
|
Purified by normal phase chromatography
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C)(C)(C)C1=NC=C(C#N)C(=C1)C
|
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
